N-(2,4-dimethylphenyl)-2,2-diphenylcyclopropanecarboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2,2-diphenylcyclopropane-1-carboxamide
• InChI: InChI=1S/C24H23NO/c1-17-13-14-22(18(2)15-17)25-23(26)21-16-24(21,19-9-5-3-6-10-19)20-11-7-4-8-12-20/h3-15,21H,16H2,1-2H3,(H,25,26)
• InChI Key: KNVHWTZJOUPEHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2CC2(C3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C24H23NO
• Molecular Weight: 341.4 g/mol

Description

N-(2,4-dimethylphenyl)-2,2-diphenylcyclopropanecarboxamide, also known as DPC, is a cyclopropane derivative that has been widely studied for its potential applications in scientific research. This compound has been found to have a unique mechanism of action that makes it a valuable tool for investigating various biological processes.

Mechanism of Action

N-(2,4-dimethylphenyl)-2,2-diphenylcyclopropanecarboxamide works by binding to a specific site on the target protein, causing a conformational change that alters the protein's activity. This mechanism of action is unique compared to other cyclopropane derivatives and has made this compound a valuable tool for investigating protein function.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, depending on the target protein being studied. For example, it has been shown to inhibit the activity of certain ion channels, leading to a decrease in calcium influx and subsequent neurotransmitter release. It has also been found to modulate the activity of G protein-coupled receptors, leading to changes in intracellular signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-dimethylphenyl)-2,2-diphenylcyclopropanecarboxamide in lab experiments is its unique mechanism of action, which allows for the investigation of protein function in a way that other compounds cannot. However, this compound is also relatively expensive and can be difficult to synthesize, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving N-(2,4-dimethylphenyl)-2,2-diphenylcyclopropanecarboxamide. One area of interest is the development of new derivatives with improved binding affinity and selectivity for specific target proteins. Additionally, this compound could be used in combination with other compounds to investigate complex biological processes, such as the regulation of neurotransmitter release. Finally, this compound could be used to investigate the effects of drugs on specific target proteins, which could lead to the development of new therapeutic agents.

Synthesis Methods

The synthesis of N-(2,4-dimethylphenyl)-2,2-diphenylcyclopropanecarboxamide involves the reaction of 2,4-dimethylbenzaldehyde with diphenylcyclopropanecarboxylic acid chloride in the presence of a base. The resulting product is then purified through recrystallization to obtain pure this compound.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2,2-diphenylcyclopropanecarboxamide has been used in a variety of scientific research applications, including the study of ion channels, G protein-coupled receptors, and neurotransmitter transporters. It has also been used to investigate the effects of various drugs on these targets.